Cas no 1091681-02-5 (O-(pyrimidin-2-yl)methylhydroxylamine)

O-(pyrimidin-2-yl)methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-(pyrimidin-2-yl)methylhydroxylamine
-
- MDL: MFCD21920969
- Inchi: 1S/C5H7N3O/c6-9-4-5-7-2-1-3-8-5/h1-3H,4,6H2
- InChI Key: VFRQBXCZQQMVMI-UHFFFAOYSA-N
- SMILES: O(CC1N=CC=CN=1)N
Computed Properties
- Exact Mass: 125.058911855g/mol
- Monoisotopic Mass: 125.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 72.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 61Ų
O-(pyrimidin-2-yl)methylhydroxylamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357725-50mg |
o-(Pyrimidin-2-ylmethyl)hydroxylamine |
1091681-02-5 | 98% | 50mg |
¥21621.00 | 2024-08-09 | |
Enamine | EN300-1868053-10.0g |
O-[(pyrimidin-2-yl)methyl]hydroxylamine |
1091681-02-5 | 10g |
$4729.0 | 2023-06-03 | ||
Enamine | EN300-1868053-1g |
O-[(pyrimidin-2-yl)methyl]hydroxylamine |
1091681-02-5 | 1g |
$914.0 | 2023-09-18 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357725-500mg |
o-(Pyrimidin-2-ylmethyl)hydroxylamine |
1091681-02-5 | 98% | 500mg |
¥24710.00 | 2024-08-09 | |
eNovation Chemicals LLC | D630884-1g |
O-[(pyrimidin-2-yl)methyl]hydroxylamine |
1091681-02-5 | 95% | 1g |
$485 | 2025-02-21 | |
Enamine | EN300-1868053-0.25g |
O-[(pyrimidin-2-yl)methyl]hydroxylamine |
1091681-02-5 | 0.25g |
$840.0 | 2023-09-18 | ||
Enamine | EN300-1868053-0.05g |
O-[(pyrimidin-2-yl)methyl]hydroxylamine |
1091681-02-5 | 0.05g |
$768.0 | 2023-09-18 | ||
Enamine | EN300-1868053-10g |
O-[(pyrimidin-2-yl)methyl]hydroxylamine |
1091681-02-5 | 10g |
$3929.0 | 2023-09-18 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357725-250mg |
o-(Pyrimidin-2-ylmethyl)hydroxylamine |
1091681-02-5 | 98% | 250mg |
¥25502.00 | 2024-08-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357725-1g |
o-(Pyrimidin-2-ylmethyl)hydroxylamine |
1091681-02-5 | 98% | 1g |
¥25740.00 | 2024-08-09 |
O-(pyrimidin-2-yl)methylhydroxylamine Related Literature
-
Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
-
Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
-
Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
-
Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
-
5. Transition metal-free thiol–yne click polymerization toward Z-stereoregular poly(vinylene sulfide)s†Die Huang,Yong Liu,Shang Guo,Baixue Li,Jia Wang,Bicheng Yao,Anjun Qin Polym. Chem., 2019,10, 3088-3096
Additional information on O-(pyrimidin-2-yl)methylhydroxylamine
O-(pyrimidin-2-yl)methylhydroxylamine: A Comprehensive Overview
O-(pyrimidin-2-yl)methylhydroxylamine (CAS No. 1091681-02-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine and hydroxylamine functionalities, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.
The molecular structure of O-(pyrimidin-2-yl)methylhydroxylamine consists of a pyrimidine ring attached to a methylhydroxylamine moiety. The pyrimidine ring, a fundamental component of nucleic acids, is known for its involvement in numerous biological processes. The hydroxylamine group, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions, making the compound highly reactive and potentially bioactive.
Recent studies have highlighted the potential of O-(pyrimidin-2-yl)methylhydroxylamine in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes and pathways.
In addition to its antiviral properties, O-(pyrimidin-2-yl)methylhydroxylamine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that the compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising candidate for the development of novel cancer therapeutics.
The pharmacokinetic properties of O-(pyrimidin-2-yl)methylhydroxylamine have also been studied extensively. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. Its high solubility and stability in physiological conditions further enhance its potential as a drug candidate.
Clinical trials are currently underway to evaluate the safety and efficacy of O-(pyrimidin-2-yl)methylhydroxylamine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations and potential approval for use in medical treatments.
Beyond its therapeutic applications, O-(pyrimidin-2-yl)methylhydroxylamine has also found use in chemical synthesis and analytical methods. Its reactivity with various functional groups makes it a useful reagent in the synthesis of complex molecules and intermediates. Additionally, its unique spectral properties have led to its application in spectroscopic techniques for the analysis of biological samples.
In conclusion, O-(pyrimidin-2-yl)methylhydroxylamine (CAS No. 1091681-02-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities, favorable pharmacokinetic properties, and versatility in chemical synthesis make it an exciting area of ongoing investigation. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing medical treatments and improving patient outcomes.
1091681-02-5 (O-(pyrimidin-2-yl)methylhydroxylamine) Related Products
- 2227982-18-3(rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid)
- 2228149-52-6(2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)
- 1427024-25-6(Ethyl 5-amino-4-bromo-1-(1-ethylpropyl)pyrazole-3-carboxylate)
- 2411299-57-3(N-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1-(prop-2-enoyl)piperidine-4-carboxamide)
- 13769-43-2(potassium metavanadate)
- 1518744-59-6(3-(3-chloro-5-fluorophenyl)-2-methylpropanoic acid)
- 4770-00-7(3-cyano-4-nitroindole)
- 1111032-68-8(4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide)
- 500780-11-0(α-Phenyl-2-piperidineacetonitrile)
- 585516-41-2(Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)




